![molecular formula C27H24FN3O2 B2958225 N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,3-diphenylpropanamide CAS No. 921804-36-6](/img/structure/B2958225.png)
N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,3-diphenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that likely contains a pyridazine ring (based on the “pyridazin” in the name), fluorophenyl groups (indicated by “4-fluorophenyl”), and diphenylpropanamide groups . It’s important to note that the exact properties and characteristics would depend on the specific structure of the compound, which isn’t fully detailed in the name.
Molecular Structure Analysis
The exact molecular structure would depend on the specific arrangement of the atoms and groups within the compound. As an example, a compound named “Benzamide, N-(4-fluorophenyl)-2-bromo-” has a molecular weight of 294.119 .Physical and Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, solubility, etc., would depend on the exact structure of the compound. For a related compound, 4-Fluorophenylacetonitrile, the boiling point is 119-120 °C and the density is 1.126 g/mL at 25 °C .Scientific Research Applications
Antiprotozoal Agents
Research on diphenyl-based bis(2-iminoimidazolidines) suggests their promise as antiprotozoal agents, particularly against Trypanosoma brucei, the causative agent of trypanosomiasis. Modifications to these compounds, such as the introduction of halogen atoms like fluorophenyl, have shown to improve activity and selectivity, indicating the potential of related compounds in treating protozoal infections (Martínez et al., 2015).
Anticancer and Antiangiogenic Agents
Pyridazinones, recognized for their wide spectrum of biological activities, have been explored for their anticancer, antiangiogenic, and antioxidant properties. New derivatives synthesized for inhibitory effects on various cancer cell lines have highlighted the versatility of this scaffold in developing potential anticancer therapies (Kamble et al., 2015).
Molecular Docking Studies for Anticancer Activity
Molecular docking studies on 3(2H)-one pyridazinone derivatives have been conducted to explore their potential as antioxidants and to investigate their anticancer activity. These studies aim to synthesize compounds with significant bioactivity, underscoring the importance of structural analysis in the development of therapeutic agents (Mehvish & Kumar, 2022).
Synthesis of Fluorine-Substituted Compounds for HIV-1 Inhibition
The synthesis of novel fluorine-substituted compounds aimed at inhibiting HIV-1 activity demonstrates the ongoing research into developing more effective antiviral agents. These studies involve complex synthetic pathways to create compounds that could potentially offer new avenues for HIV treatment (Abdel-Rahman et al., 2014).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-3,3-diphenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24FN3O2/c28-23-13-11-22(12-14-23)25-15-16-27(33)31(30-25)18-17-29-26(32)19-24(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-16,24H,17-19H2,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUTJHYUWSANWLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.